Cas no 2680723-28-6 (benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate
• CAS No: 2680723-28-6
• MF: C₁₄H₁₁ClFNO₃
• MW: 295.693446397781
• CID: 5633118
• PubChem ID: 165921335
• Update Time: 2025-07-02

benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289390
• benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate
• 2680723-28-6

• Inchi： 1S/C14H11ClFNO3/c15-11-6-10(16)7-12(13(11)18)17-14(19)20-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,19)
• InChI Key： BPAJTUOXMMSTAB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 295.0411491g/mol
• Monoisotopic Mass: 295.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate

Introduction to Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate (CAS No. 2680723-28-6)

Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate, a compound with the chemical identifier CAS No. 2680723-28-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The structural uniqueness of Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate stems from its aromatic ring system, which incorporates both chloro and fluoro substituents, alongside a hydroxyl group, making it a promising candidate for further investigation.

The significance of this compound is further underscored by its potential applications in the synthesis of novel therapeutic agents. The presence of a carbamate moiety not only enhances its solubility but also contributes to its reactivity, making it an attractive intermediate in organic synthesis. Recent studies have highlighted the importance of such structural motifs in the design of molecules that exhibit inhibitory activity against various biological targets.

In the realm of drug discovery, Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate has garnered attention due to its ability to modulate enzyme activity. Specifically, research indicates that compounds with similar structural features may interfere with key enzymes involved in metabolic pathways, thereby offering therapeutic benefits. For instance, studies have demonstrated that fluoro-substituted phenols can exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The chloro and fluoro groups in Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate contribute to its lipophilicity and metabolic stability, attributes that are crucial for drug candidates intended for oral administration. These properties enhance the compound's bioavailability and prolong its half-life within the body, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of molecules like Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate with remarkable accuracy. Such computational tools have been instrumental in identifying lead compounds that exhibit high affinity for biological targets while minimizing off-target effects. This approach has significantly accelerated the drug discovery process, allowing for more targeted and efficient development of novel therapeutics.

The hydroxyl group in the structure of Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate also plays a critical role in its chemical behavior. Hydroxyl-functionalized compounds are known to engage in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. This feature makes such compounds particularly valuable in the design of drugs that require precise interaction with specific enzymatic or receptor sites.

In conclusion, Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate represents a compelling example of how structural modifications can lead to the development of novel bioactive molecules. Its unique combination of substituents—chloro, fluoro, and hydroxyl—makes it a versatile intermediate for pharmaceutical synthesis. The growing body of research on similar compounds suggests that Benzyl N-(3-chloro-5-fluoro-2-hydroxyphenyl)carbamate could play a significant role in the discovery and development of new therapeutic agents.